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Compound of Interest

Compound Name: 5-Fluoronicotinonitrile

Cat. No.: B1322411

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 5-Fluoronicotinonitrile, a key building block in pharmaceutical and
agrochemical research. The information is tailored for researchers, scientists, and
professionals in drug development.

Chemical Identity and Properties

5-Fluoronicotinonitrile, with the CAS number 696-42-4, is a fluorinated pyridine derivative.[1]
[2] Its chemical structure incorporates a fluorine atom at the 5-position of the pyridine ring,
which significantly influences its chemical reactivity and biological activity.

Table 1: Physicochemical Properties of 5-Fluoronicotinonitrile

Property Value Reference
Molecular Formula CeH3FN:2 [2][3]
Molecular Weight 122.10 g/mol [2][3]

CAS Number 696-42-4 [11[2]
SMILES FC1=CN=CC(=C1)C#N [2]

Synthesis of 5-Fluoronicotinonitrile
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The synthesis of 5-Fluoronicotinonitrile can be achieved through various synthetic routes. A
common method involves the Sandmeyer reaction of 5-aminonicotinonitrile. This process is a
versatile method for the introduction of a cyano group onto an aromatic ring.

Experimental Protocol: Synthesis of 5-Fluoronicotinonitrile via Sandmeyer Reaction

Materials:

e 5-Aminonicotinonitrile

 Hydrofluoroboric acid (HBFa)

e Sodium nitrite (NaNO2)

o Copper(l) cyanide (CuCN)

e Potassium cyanide (KCN)

e Solvents (e.g., water, toluene)

Procedure:

o Diazotization: 5-Aminonicotinonitrile is dissolved in an aqueous solution of hydrofluoroboric
acid at a low temperature (typically 0-5 °C). An aqueous solution of sodium nitrite is then
added dropwise to the mixture while maintaining the low temperature. This results in the
formation of the corresponding diazonium salt.

o Sandmeyer Reaction: The freshly prepared diazonium salt is added to a solution of copper(l)
cyanide and potassium cyanide. The reaction is typically heated to facilitate the displacement
of the diazonium group by the cyanide group, yielding 5-Fluoronicotinonitrile.

o Work-up and Purification: The reaction mixture is cooled and extracted with an organic
solvent. The organic layer is then washed, dried, and concentrated under reduced pressure.
The crude product is purified by a suitable method, such as column chromatography or
recrystallization, to obtain pure 5-Fluoronicotinonitrile.

Logical Workflow for the Synthesis of 5-Fluoronicotinonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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